Cas no 2172310-34-6 (1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine)
1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine
- EN300-1283701
- 1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine
- 2172310-34-6
-
- Inchi: 1S/C13H28N2O2S/c1-5-12(4)13(14)9-18(16,17)15-7-10(2)6-11(3)8-15/h10-13H,5-9,14H2,1-4H3
- InChI Key: NWDJUTDPRCYHDQ-UHFFFAOYSA-N
- SMILES: S(CC(C(C)CC)N)(N1CC(C)CC(C)C1)(=O)=O
Computed Properties
- Exact Mass: 276.18714931g/mol
- Monoisotopic Mass: 276.18714931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71.8Ų
1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1283701-1.0g |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1283701-50mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-100mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-250mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-500mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-1000mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-2500mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-5000mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1283701-10000mg |
1-[(3,5-dimethylpiperidin-1-yl)sulfonyl]-3-methylpentan-2-amine |
2172310-34-6 | 10000mg |
$4545.0 | 2023-10-01 |
1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine
Introduction to 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine (CAS No. 2172310-34-6)
1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172310-34-6, represents a novel sulfonamide derivative with a piperidine scaffold. The structural features of this molecule, particularly the presence of dimethylpiperidine and a sulfonamide group, make it a promising candidate for further exploration in drug discovery and development.
The sulfonamide moiety is a well-known pharmacophore in medicinal chemistry, renowned for its broad spectrum of biological activities. Sulfonamides have been widely utilized in the development of antibiotics, diuretics, and anti-inflammatory agents. The incorporation of this moiety into the 3-methylpentan-2-amine backbone enhances the compound's potential for interaction with biological targets, thereby increasing its therapeutic efficacy.
The dimethylpiperidine ring in the molecule contributes to its stability and bioavailability. Piperidine derivatives are frequently employed in pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate enzyme activity. The specific substitution pattern at the 3 and 5 positions of the piperidine ring further fine-tunes the compound's interactions with biological systems, making it an intriguing subject for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have indicated that 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and inflammatory responses. This aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents.
In vitro studies have demonstrated that this compound demonstrates moderate solubility in aqueous buffers, which is a critical factor for its formulation as an oral or injectable drug. Additionally, preliminary toxicity assays suggest that it exhibits low cytotoxicity at therapeutic concentrations, making it a potentially safe candidate for further clinical evaluation.
The synthesis of 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine involves multi-step organic reactions, including sulfonylation and alkylation processes. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for pharmaceutical applications. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in its production.
One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. The sulfonamide group may enhance its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) therapies.
Furthermore, the structural flexibility of 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine allows for derivatization into analogs with enhanced pharmacological properties. By modifying substituents on the piperidine ring or the sulfonamide group, researchers can fine-tune its activity against specific biological targets. This adaptability is a key advantage in drug development pipelines.
Current research is also focusing on understanding the metabolic pathways by which this compound is processed in vivo. Investigating its degradation products and interaction with enzymes such as cytochrome P450 can provide insights into its safety profile and potential side effects. These studies are crucial for ensuring that it behaves predictably when administered to patients.
The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine interacts with various protein targets. These simulations help identify potential binding sites and optimize lead compounds before experimental validation. Such high-throughput virtual screening methods significantly accelerate the drug development process.
In conclusion, 1-(3,5-dimethylpiperidin-1-ylsulfonyl)-3-methylpentan--2--amine (CAS No. 2172310--34--6) represents a promising pharmacological entity with diverse therapeutic applications. Its unique structural features position it as a valuable asset in ongoing research efforts aimed at developing novel treatments for metabolic disorders, inflammatory conditions, and neurological diseases. Continued investigation into its biological activity and pharmacokinetic properties will further elucidate its potential as a therapeutic agent.
2172310-34-6 (1-(3,5-dimethylpiperidin-1-yl)sulfonyl-3-methylpentan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)